2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene

• IUPAC Name: 2-[3-(2-methoxy-4-prop-2-enylphenoxy)propoxy]-1,3,4-trimethylbenzene
• InChI: InChI=1S/C22H28O3/c1-6-8-19-11-12-20(21(15-19)23-5)24-13-7-14-25-22-17(3)10-9-16(2)18(22)4/h6,9-12,15H,1,7-8,13-14H2,2-5H3
• InChI Key: RXYKJOYBOUXGIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OCCCOC2=C(C=C(C=C2)CC=C)OC)C
• Molecular Formula: C22H28O3
• Molecular Weight: 340.5 g/mol

Description

2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as ABD-459, and it has been found to have a range of biochemical and physiological effects that make it a promising candidate for use in various laboratory experiments.

Mechanism of Action

The mechanism of action of 2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene is not yet fully understood. However, it is believed that this compound works by modulating the activity of certain enzymes and receptors in the body, which can have a range of effects on various physiological processes.
Biochemical and Physiological Effects:
2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene has been found to have a range of biochemical and physiological effects. These effects include the modulation of various enzymes and receptors in the body, which can have an impact on processes such as inflammation, cell growth, and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene in laboratory experiments is its ability to modulate various enzymes and receptors in the body. This can make it a useful tool for studying the effects of these enzymes and receptors on various physiological processes. However, one of the main limitations of using this compound is its complex synthesis process, which can make it difficult and expensive to obtain in large quantities.

Future Directions

There are many potential future directions for research on 2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene. Some possible areas of focus include further studies on the mechanism of action of this compound, as well as its potential use in the treatment of various diseases and conditions. Additionally, researchers may explore the use of this compound in combination with other drugs or compounds to enhance its effects or reduce any potential side effects.

Synthesis Methods

The synthesis of 2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene is a complex process that requires a high level of expertise and specialized equipment. The most common method for synthesizing this compound involves the use of a series of chemical reactions that are carefully controlled and monitored to ensure the purity and quality of the final product.

Scientific Research Applications

2-[3-(4-allyl-2-methoxyphenoxy)propoxy]-1,3,4-trimethylbenzene has been studied extensively for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects that make it a promising candidate for use in various laboratory experiments.